Stearyl Palmitate
Stearyl Palmitate
Stearyl palmitate appears as white crystals or flakes. (NTP, 1992)
Stearyl palmitate is a palmitate ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of stearyl alcohol. It has a role as a cosmetic and a coral metabolite. It is a hexadecanoate ester and a wax ester. It is functionally related to an octadecan-1-ol.
The CIR Expert Panel concluded that the alkyl esters, listed subsequently, are safe in the present practices of use and concentration described in this safety assessment when formulated to be non-irritating.
Lanolin has been reported in Bombax ceiba and Triticum aestivum with data available.
found in psoriatic nail, but not in normal nails
Stearyl palmitate is a palmitate ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of stearyl alcohol. It has a role as a cosmetic and a coral metabolite. It is a hexadecanoate ester and a wax ester. It is functionally related to an octadecan-1-ol.
The CIR Expert Panel concluded that the alkyl esters, listed subsequently, are safe in the present practices of use and concentration described in this safety assessment when formulated to be non-irritating.
Lanolin has been reported in Bombax ceiba and Triticum aestivum with data available.
found in psoriatic nail, but not in normal nails
Brand Name:
Vulcanchem
CAS No.:
100231-75-2
VCID:
VC20747816
InChI:
InChI=1S/C34H68O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h3-33H2,1-2H3
SMILES:
Array
Molecular Formula:
C34H68O2
Molecular Weight:
508.9 g/mol
Stearyl Palmitate
CAS No.: 100231-75-2
Cat. No.: VC20747816
Molecular Formula: C34H68O2
Molecular Weight: 508.9 g/mol
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Specification
| Description | Stearyl palmitate appears as white crystals or flakes. (NTP, 1992) Stearyl palmitate is a palmitate ester resulting from the formal condensation of the carboxy group of palmitic acid with the hydroxy group of stearyl alcohol. It has a role as a cosmetic and a coral metabolite. It is a hexadecanoate ester and a wax ester. It is functionally related to an octadecan-1-ol. The CIR Expert Panel concluded that the alkyl esters, listed subsequently, are safe in the present practices of use and concentration described in this safety assessment when formulated to be non-irritating. Lanolin has been reported in Bombax ceiba and Triticum aestivum with data available. found in psoriatic nail, but not in normal nails |
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| CAS No. | 100231-75-2 |
| Molecular Formula | C34H68O2 |
| Molecular Weight | 508.9 g/mol |
| IUPAC Name | octadecyl hexadecanoate |
| Standard InChI | InChI=1S/C34H68O2/c1-3-5-7-9-11-13-15-17-18-19-21-23-25-27-29-31-33-36-34(35)32-30-28-26-24-22-20-16-14-12-10-8-6-4-2/h3-33H2,1-2H3 |
| Standard InChI Key | BILPUZXRUDPOOF-UHFFFAOYSA-N |
| Impurities | Lanolin and related materials may contain additives and contaminants which may vary widely. These include detergents and the antioxidants BHT and alpha-tocopherol. Chlorophyll, pesticides from the fleece, and trace metals such as copper, nickel, and chromium might also be present. |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCOC(=O)CCCCCCCCCCCCCCC |
| Colorform | Translucent, pale yellow, soft tenacious solid |
| Flash Point | 460 °F (238 °C) (Closed cup) |
| Melting Point | 131.9 to 133.3 °F (NTP, 1992) |
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